Cas no 2094-72-6 (adamantane-1-carbonyl chloride)

• Product Name: adamantane-1-carbonyl chloride
• CAS No: 2094-72-6
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD00074724
• CID: 42446
• PubChem ID: 24847343
• Update Time: 2025-04-18

adamantane-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Adamantanecarboxylic acid chloride
• Adamantane-1-carbonyl chloride
• tricyclo(3.3.1.13,7)decane-1-carbonyl chloride
• 1-Adamantanecarbonyl chloride
• 1-Adamantanecarboxlic acid chloride
• 1-Adamantanoic acid chloride
• 1-Adamantoyl chloride
• 1-adamantylcarbonyl chloride
• adamantane-1-carboxylic acid chloride
• Adamantanecarbonyl chloride
• adamantanecarboxylic acid chloride
• Adamantoyl chloride
• Tricyclo(3.3.1.1'3,7)decane-1-carbonyl chloride
• 1-adamantane carboxylic acid chloride
• 1-Adamantyl carbonyl chloride
• NSC249324
• F2190-0025
• W18263
• NSC-179368
• DTXSID20175108
• Tricyclo[3.3.1.13,7]decane-1-carbonyl chloride
• (1-adamantanoyl)-chloride
• 1-adamantyl carbonylchloride
• SCHEMBL133056
• SY001116
• adamantanecarboxylic chloride
• 1-Adamantanecarbonyl chloride, 95%
• 1-chlorocarbonyl adamantane
• MFCD00074724
• 1-Adamantanecarbonyl chloride 2094-72-6
• adamantan-1-yl-carbonyl chloride
• NSC 179368
• adamantane-1-carbonylchloride
• 1-adamantanecarbonyl choride
• Tricyclo[3.3.1.13,7]decanecarbonyl chloride
• Tricyclo[3.3.1.1(3,7)-]decane-1-carbonyl chloride
• 1-ADMANTANECARBONYL CHLORIDE
• NS00046081
• tricyclo[3.3.1.13,7 ]decane-1-carbonyl chloride
• J-013733
• 1-ADAMANTANE CARBONYL CHLORIDE
• 2094-72-6
• adamantylcarbonyl chloride
• SCHEMBL19526383
• EINECS 218-252-7
• AKOS017344645
• A0717
• 1-adamantane carbonylchloride
• adamantane carboxylic acid chloride
• NSC 249324
• AM84726
• GEO-02796
• 1-AdamantanecarbonylChloride
• NSC179368
• 1-chlorocarbonyladamantane
• NSC-249324
• adamantane carbonyl chloride
• FT-0621896
• adamantyl carbonyl chloride
• 1-adamantyl carboxylic acid chloride
• MS-20431
• SCHEMBL24858517
• A4551
• AKOS004120082
• BBL011026
• STK802168
• tricyclo[3.3.1.1~3,7~]decane-1-carbonyl chloride
• adamantane-1-carbonyl chloride

• MDL： MFCD00074724
• Inchi： 1S/C11H15ClO/c12-10(13)11-4-7-1-8(5-11)3-9(2-7)6-11/h7-9H,1-6H2
• InChI Key： MIBQYWIOHFTKHD-UHFFFAOYSA-N
• SMILES： ClC(C12CC3CC(CC(C3)C1)C2)=O
• BRN： 389960

Computed Properties

• Exact Mass: 198.08100
• Monoisotopic Mass: 198.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: White to yellowish crystalline or crystalline powder
• Density: 1.0490 (rough estimate)
• Melting Point: 51.0 to 54.0 deg-C
• Boiling Point: 136°C/10mmHg(lit.)
• Flash Point: 110 ºC
• Refractive Index: 1.5364 (estimate)
• Water Partition Coefficient: May decompose OSE
• PSA: 17.07000
• LogP: 2.96820
• Sensitiveness: Moisture Sensitive
• Solubility: Dissolution in water

adamantane-1-carbonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34-37
• Safety Instruction： S26-S36/37/39-S45-S24/25
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R14; R34; R37
• Packing Group：III
• Safety Term：8
• Storage Condition：2-8ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides